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Compound of Interest

Compound Name: 3-Chloro-5-methoxypyridazine

Cat. No.: B155678

CAS Number: 123696-02-6

This technical guide provides a comprehensive overview of 3-Chloro-5-methoxypyridazine, a
heterocyclic compound of interest to researchers, scientists, and professionals in drug
development and agrochemical synthesis. This document outlines its chemical and physical
properties, detailed experimental protocols for its synthesis, and its applications as a chemical
intermediate.

Chemical and Physical Properties

3-Chloro-5-methoxypyridazine is a substituted pyridazine ring system. The strategic
placement of the chloro and methoxy groups makes it a versatile building block in organic
synthesis. It typically appears as a colorless to light yellow liquid with a faint odor and is soluble
in organic solvents with limited solubility in water.[1]

Table 1: Physicochemical Properties of 3-Chloro-5-
methoxypyridazine

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b155678?utm_src=pdf-interest
https://www.benchchem.com/product/b155678?utm_src=pdf-body
https://www.benchchem.com/product/b155678?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_3_Chloro_5_fluoro_2_methoxypyridine_in_Agrochemical_Synthesis.pdf
https://www.benchchem.com/product/b155678?utm_src=pdf-body
https://www.benchchem.com/product/b155678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 123696-02-6 [2][3][4]
Molecular Formula CsHsCIN2O [2][3]
Molecular Weight 144.56 g/mol [3]
Appearance Colorless to light yellow liquid [1]

Boiling Point 285 °C [3]

Flash Point 126 °C [3]

Density 1.292 g/cm3 [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 3-Chloro-5-

methoxypyridazine. Below are key data points obtained from *H NMR and Mass

Spectrometry.

Table 2: Spectroscopic Data for 3-Chloro-5-

methoxypyridazine

Spectrum Type Data

Reference(s)

Solvent: DMSO-de (400

MHz)Chemical Shifts (& ppm):
3.944 (s, 3H, -OCHs), 7.531 (d,

1H NMR

1H), 8.991 (d, 1H)

[2]

Method: ESIposm/z: 145

Mass Spectrometry IM+H]*
+

[2]

[M+H]*: 145.01631[M+Na]*:
166.99825[M-H]~: 143.00175

Predicted MS Adducts

[5]

Synthesis and Experimental Protocols
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3-Chloro-5-methoxypyridazine can be synthesized via several routes. The following protocols
detail two common laboratory-scale methods, starting from commercially available precursors.

Protocol 1: Synthesis from 3,5-Dichloropyridazine

This method involves a nucleophilic aromatic substitution reaction where one chlorine atom of
3,5-dichloropyridazine is selectively replaced by a methoxy group.

Experimental Workflow:
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Reaction Setup

3,5-Dichloropyridazine

Methanol (MeOH)

Sodium Methoxide (5.4M in MeOH)

:

—»| Reaction Vessel

Rea

rtion

\
Stir at 90°C for 1 hour

Workup &
Y

r Isolation

Quench with H20

:

Extract with Ethyl Acetate (EtOAC)

:

Wash Organic Phase
(KHSO4, NaHCOs3, Brine)

:

Dry over MgSOa

:

Concentrate in vacuo

3-Chloro-5-methoxypyridazine
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Reaction Setup

5-Methoxypyridazin-3(2H)-one Phosphoryl chloride (POCI3)

:

Reaction Vessel [

Reaction

Stir at 100°C for 10 min

Workup &qurification

Pour into ice water

:

Adjust pH to alkaline (Na2COs)

:

Extract with Ether

:

Dry over MgSOa

:

Concentrate under reduced pressure

:

Recrystallize from 1,2-dichloroethane

3-Chloro-5-methoxypyridazine
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Drug Discovery Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Chloro-5-
methoxypyridazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155678#3-chloro-5-methoxypyridazine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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